Cas no 90510-99-9 (Diethyl 4-oxododecanedioate)

Diethyl 4-oxododecanedioate structure
Diethyl 4-oxododecanedioate structure
Product Name:Diethyl 4-oxododecanedioate
CAS No:90510-99-9
MF:C16H28O5
MW:300.390525817871
CID:2812358
PubChem ID:13158012
Update Time:2025-04-21

Diethyl 4-oxododecanedioate Chemical and Physical Properties

Names and Identifiers

    • 90510-99-9
    • Diethyl 4-oxododecanedioate
    • DTXSID90523157
    • Inchi: 1S/C16H28O5/c1-3-20-15(18)11-9-7-5-6-8-10-14(17)12-13-16(19)21-4-2/h3-13H2,1-2H3
    • InChI Key: OTTLTGDWSRHUBC-UHFFFAOYSA-N
    • SMILES: O=C(CCC(=O)OCC)CCCCCCCC(=O)OCC

Computed Properties

  • Exact Mass: 300.19367399Da
  • Monoisotopic Mass: 300.19367399Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 15
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 69.7Ų
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